Anti-inflammatory Activity: Superior NO Inhibition Compared to Indomethacin in RAW264.7 Macrophages
In a head-to-head assessment against the clinical NSAID indomethacin (IC50 = 23.03 µM) in LPS-stimulated RAW264.7 macrophages, the target compound demonstrated an IC50 of 13.04 µM, representing a 1.8-fold improvement in potency. This value is consistent with the trend observed across chlorinated tetrahydrochromones (IC50 range: 3.68–13.04 µM) [1].
| Evidence Dimension | Nitric oxide (NO) production inhibition |
|---|---|
| Target Compound Data | IC50 = 13.04 µM |
| Comparator Or Baseline | Indomethacin (positive control): IC50 = 23.03 µM |
| Quantified Difference | 1.8-fold lower IC50 (more potent) |
| Conditions | LPS-stimulated RAW264.7 murine macrophage cell line; anti-inflammatory assay |
Why This Matters
Direct potency comparison against a gold-standard NSAID provides a clear benchmark for prioritizing this compound in inflammation-focused drug discovery programs.
- [1] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source
